Cas no 2138521-48-7 (3-(1-Ethoxyethoxy)azetidine)

• Product Name: 3-(1-Ethoxyethoxy)azetidine
• CAS No: 2138521-48-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6415005
• PubChem ID: 165492771
• Update Time: 2025-06-13

3-(1-Ethoxyethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethoxyethoxy)azetidine
• EN300-1146532
• 2138521-48-7
• 3-(1-Ethoxyethoxy)azetidine

• Inchi： 1S/C7H15NO2/c1-3-9-6(2)10-7-4-8-5-7/h6-8H,3-5H2,1-2H3
• InChI Key： XPZNWNSAXGKFIU-UHFFFAOYSA-N
• SMILES： O(C(C)OCC)C1CNC1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(1-Ethoxyethoxy)azetidine

Introduction to 3-(1-Ethoxyethoxy)azetidine (CAS No. 2138521-48-7)

3-(1-Ethoxyethoxy)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 2138521-48-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This azetidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a six-membered heterocyclic ring substituted with ethoxyethoxy groups, which endows it with distinct reactivity and functionalization possibilities. Its molecular structure, characterized by a combination of azetidine and ethoxyethoxy moieties, positions it as a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 3-(1-Ethoxyethoxy)azetidine involves meticulous chemical transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of azetidine derivatives, followed by selective alkylation and etherification steps. These synthetic routes underscore the compound's versatility, allowing for modifications that can tailor its properties for specific applications. Recent advancements in catalytic methods have further refined the synthesis, improving yields and reducing byproduct formation, thereby enhancing its appeal for industrial-scale production.

One of the most compelling aspects of 3-(1-Ethoxyethoxy)azetidine is its potential role in drug discovery and development. The azetidine core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in a manner conducive to pharmacological activity. Researchers have explored derivatives of azetidine for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of ethoxyethoxy groups into this framework introduces additional functional sites that can be exploited for further derivatization, potentially leading to novel therapeutic agents.

Recent studies have demonstrated the compound's utility in the design of kinase inhibitors, which are critical in targeted cancer therapies. The structural features of 3-(1-Ethoxyethoxy)azetidine allow it to mimic natural substrates or modulate enzyme activity at binding pockets. For instance, modifications at the ethoxyethoxy positions can fine-tune interactions with specific residues in protein targets, enhancing binding affinity and selectivity. Such findings are particularly relevant in the context of developing next-generation drugs that address resistance mechanisms observed in current treatments.

The pharmacokinetic profile of 3-(1-Ethoxyethoxy)azetidine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore its behavior in vivo, providing insights into its bioavailability and metabolic pathways. These studies are crucial for translating preclinical success into clinical efficacy, ensuring that compounds like 3-(1-Ethoxyethoxy)azetidine progress through development pipelines effectively.

Furthermore, computational modeling and high-throughput screening (HTS) have accelerated the exploration of 3-(1-Ethoxyethoxy)azetidine derivatives. These technologies enable researchers to rapidly assess large libraries of compounds for biological activity, identifying promising candidates for further optimization. The integration of machine learning algorithms has enhanced predictive capabilities, allowing for more efficient design of experiments and reducing the time required to identify lead compounds.

The regulatory landscape also plays a critical role in the advancement of compounds like 3-(1-Ethoxyethoxy)azetidine. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that these compounds meet stringent safety and efficacy standards before reaching clinical trials. Recent updates to regulatory requirements have emphasized the importance of sustainability and green chemistry principles, encouraging innovations that minimize environmental impact while maximizing therapeutic benefit.

In conclusion,3-(1-Ethoxyethoxy)azetidine (CAS No. 2138521-48-7) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features make it a versatile building block for drug discovery, while ongoing studies continue to uncover new applications and synthetic strategies. As research progresses, this compound is poised to contribute significantly to advancements in medicine, offering hope for novel treatments across various therapeutic areas.